molecular formula C8H4BrClS B2604164 4-Bromo-5-chloro-1-benzothiophene CAS No. 1427423-93-5

4-Bromo-5-chloro-1-benzothiophene

Cat. No. B2604164
CAS RN: 1427423-93-5
M. Wt: 247.53
InChI Key: LGJJOLHGYMQUCE-UHFFFAOYSA-N
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Description

4-Bromo-5-chloro-1-benzothiophene is an organic compound . It is a derivative of benzothiophene, which is an aromatic compound with a molecular formula of C8H6S . Benzothiophene has an odor similar to naphthalene and occurs naturally as a constituent of petroleum-related deposits such as lignite tar .


Synthesis Analysis

The synthesis of benzothiophenes can be achieved through an aryne reaction with alkynyl sulfides . A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner . Another synthesis method involves the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide to form benzothiophene with an alkyl substitution at position 2 .


Molecular Structure Analysis

The molecular structure of 4-Bromo-5-chloro-1-benzothiophene is derived from the benzothiophene structure with bromine and chlorine substitutions . The molecular formula is C8H4BrClS .

Safety and Hazards

4-Bromo-5-chloro-1-benzothiophene may cause burns of eyes, skin, and mucous membranes . Contact with water liberates toxic gas and it reacts violently with water . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eye .

properties

IUPAC Name

4-bromo-5-chloro-1-benzothiophene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4BrClS/c9-8-5-3-4-11-7(5)2-1-6(8)10/h1-4H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LGJJOLHGYMQUCE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C2=C1SC=C2)Br)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4BrClS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.54 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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